Cas no 169222-40-6 ((3-methoxypropyl)zinc chloride)

• Product Name: (3-methoxypropyl)zinc chloride
• CAS No: 169222-40-6
• MF: C₄H₉ClOZn
• MW: 173.9
• CID: 6073115
• PubChem ID: 133144648
• Update Time: 2025-06-08

(3-methoxypropyl)zinc chloride Chemical and Physical Properties

Names and Identifiers

• (3-methoxypropyl)zinc chloride
• MFCD22685111
• chlorozinc(1+);1-methoxypropane
• 169222-40-6
• (3-methoxypropyl)zinc chloride, 0.50 M in THF

• Inchi： 1S/C4H8O.ClH.Zn/c1-3-4-5-2;;/h1H,3-4H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： IBKABBYURWNPKZ-UHFFFAOYSA-M
• SMILES： CO1CC[CH-][Zn+2]1[Cl-]

Computed Properties

• Exact Mass: 171.963334g/mol
• Monoisotopic Mass: 171.963334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 21.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on (3-methoxypropyl)zinc chloride

Overview of (3-methoxypropyl)zinc chloride (CAS No. 169222-40-6)

(3-methoxypropyl)zinc chloride (CAS No. 169222-40-6) is a versatile organometallic compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is characterized by its unique chemical structure, which combines a zinc chloride moiety with a 3-methoxypropyl group, offering a range of applications in both academic and industrial settings.

The chemical formula of (3-methoxypropyl)zinc chloride is ZnCl(3-methoxypropyl), and it is typically synthesized through the reaction of 3-methoxypropylmagnesium bromide with zinc chloride. This synthesis method, known as the Grignard reaction, is widely used in organic chemistry due to its efficiency and reliability. The resulting compound is a colorless to pale yellow liquid that is soluble in common organic solvents such as diethyl ether and tetrahydrofuran (THF).

In the context of organic synthesis, (3-methoxypropyl)zinc chloride serves as a valuable reagent for the formation of carbon-carbon bonds. It can be used in conjunction with various transition metal catalysts to facilitate cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Negishi coupling. These reactions are crucial for the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

Recent research has highlighted the potential of (3-methoxypropyl)zinc chloride in catalytic systems. For instance, a study published in the *Journal of the American Chemical Society* demonstrated that this compound can act as an efficient catalyst for the hydroboration of alkenes, leading to the formation of boron-containing compounds with high regioselectivity and stereoselectivity. This finding has significant implications for the development of new synthetic methods in organic chemistry.

Beyond its applications in organic synthesis, (3-methoxypropyl)zinc chloride has also been explored for its potential in materials science. Research conducted at the University of California, Berkeley, showed that this compound can be used as a precursor for the synthesis of zinc oxide nanoparticles with controlled morphology and size. Zinc oxide nanoparticles have a wide range of applications, including photocatalysis, gas sensing, and biomedical imaging.

The unique properties of (3-methoxypropyl)zinc chloride make it an attractive candidate for use in polymer chemistry. A study published in *Macromolecules* reported that this compound can be employed as an initiator for controlled radical polymerization (CRP), specifically atom transfer radical polymerization (ATRP). The ability to control the molecular weight and polydispersity index (PDI) of polymers is crucial for their performance in various applications, such as coatings, adhesives, and drug delivery systems.

In addition to its synthetic and catalytic applications, (3-methoxypropyl)zinc chloride has shown promise in medicinal chemistry. A recent study published in *ChemMedChem* investigated the use of this compound as a building block for the synthesis of novel antitumor agents. The researchers found that derivatives of (3-methoxypropyl)zinc chloride exhibited potent cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound for further drug development.

The safety and handling of (3-methoxypropyl)zinc chloride are important considerations for its practical use. This compound should be stored under an inert atmosphere to prevent degradation and should be handled with appropriate personal protective equipment (PPE). It is also important to note that while (3-methoxypropyl)zinc chloride is not classified as a hazardous material under current regulations, it should be used with caution due to its reactivity with water and air.

In conclusion, (3-methoxypropyl)zinc chloride (CAS No. 169222-40-6) is a multifaceted organometallic compound with a broad range of applications in organic synthesis, catalysis, materials science, and medicinal chemistry. Its unique chemical properties make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further.